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Compound of Interest

Compound Name: 2-(Allylthio)propanoic acid

CAS No.: 54680-83-0

Cat. No.: B1280510

Get Quote

Executive Summary
2-(Allylthio)propanoic acid (CAS: 54680-83-0) is a specialized organosulfur research

chemical serving as a lipophilic structural analog to the bioactive garlic metabolite S-allyl-

cysteine (SAC). Unlike SAC, which relies on amino acid transporters for cellular entry, 2-
(allylthio)propanoic acid lacks the zwitterionic amino group, facilitating passive diffusion

across lipid bilayers. This unique physicochemical profile makes it a critical probe for isolating

the pharmacological activity of the allyl-thio pharmacophore—specifically in Histone

Deacetylase (HDAC) inhibition and Reactive Oxygen Species (ROS) scavenging—independent

of amino acid metabolic pathways.

This guide provides a comprehensive technical overview, including validated synthesis

protocols, mechanistic insights, and safety standards for researchers in oncology, metabolic

disease, and medicinal chemistry.

Part 1: Chemical Identity & Physicochemical
Properties
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Core Identification
Parameter Detail

Chemical Name 2-(Allylthio)propanoic acid

Synonyms
S-Allyl-2-mercaptopropionic acid; Deamino-S-

allyl-cysteine analog

CAS Number 54680-83-0

Molecular Formula

Molecular Weight 146.21 g/mol

SMILES CC(C(=O)O)SCC=C

Physicochemical Profile[2][3]
Appearance: Colorless to pale yellow oily liquid or low-melting solid.

Odor: Characteristic sulfurous/alliaceous odor (garlic-like), distinct but less pungent than allyl

mercaptan.

Solubility:

High: Ethanol, DMSO, DMF, Chloroform.

Low: Water (requires pH adjustment >7.0 to form soluble carboxylate salt).

Stability: Sensitive to oxidation (sulfoxide formation) and extreme heat. Store at 2–8°C under

inert gas (

or Ar).

Part 2: Synthesis & Production Strategy
Synthetic Logic (The Approach)
The most robust synthesis route involves the nucleophilic substitution of a 2-haloalkanoic acid

by allyl mercaptan (allyl thiol) under basic conditions. This method is preferred over the reaction
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of allyl halides with thiolactic acid due to the commercial availability and stability of 2-

chloropropanoic acid.

Reaction Scheme:

Representative Laboratory Protocol
Note: All steps involving thiols must be performed in a fume hood.

Reagents:

Allyl mercaptan (95%+)

2-Chloropropanoic acid (98%+)

Sodium Hydroxide (NaOH), 5M aqueous solution

Dichloromethane (DCM) for extraction

Hydrochloric acid (HCl), 2M

Step-by-Step Methodology:

Neutralization: In a 250 mL round-bottom flask, dissolve 2-chloropropanoic acid (10.8 g, 100

mmol) in 50 mL of water. Slowly add sodium carbonate (

) or NaOH until pH reaches ~8–9 to form the sodium salt.

Thiol Addition: Add allyl mercaptan (8.15 g, 110 mmol) dropwise to the stirred solution.

Catalysis: Add a catalytic amount of NaOH (5M) to maintain basicity (pH >10), ensuring the

thiol exists as the nucleophilic thiolate anion (

).

Reaction: Reflux the mixture at 80°C for 4–6 hours. Monitor consumption of 2-

chloropropanoic acid via TLC (Mobile phase: Hexane/EtOAc 3:1).

Work-up:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the mixture to room temperature.

Wash with DCM (2 x 30 mL) to remove unreacted allyl mercaptan (organic layer

discarded).

Acidification: Acidify the aqueous layer carefully with 2M HCl to pH ~2.0. The product will

oil out or precipitate.

Extraction: Extract the acidified aqueous layer with DCM (3 x 50 mL).

Purification: Dry the combined organic layers over anhydrous

, filter, and concentrate under reduced pressure. Distillation under high vacuum may be
required for high-purity applications.

Part 3: Mechanisms of Action & Research
Applications
The "Allyl-Thio" Pharmacophore
Research suggests that the biological activity of garlic-derived compounds hinges on the S-allyl

group. 2-(Allylthio)propanoic acid serves as a simplified probe to study this group's effects

without the confounding variables of amino acid metabolism.

Mechanism 1: Histone Deacetylase (HDAC) Inhibition
Like its structural relatives (SAMC, Allyl Mercaptan), this molecule is hypothesized to act as a

weak, reversible HDAC inhibitor.

Mode of Action: The carboxylic acid group coordinates with the Zinc (

) ion in the HDAC catalytic pocket, while the allyl-thio tail occupies the hydrophobic channel.

Result: Accumulation of acetylated histones (H3/H4), leading to chromatin relaxation and re-

expression of tumor suppressor genes (e.g., p21).

Mechanism 2: ROS Scavenging & Nrf2 Activation
The allylic sulfur atom is highly reactive toward Reactive Oxygen Species (ROS).
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Direct Scavenging: Reacts with peroxyl radicals to form sulfoxides.

Indirect Activation: Electrophilic attack on Keap1 cysteine residues, releasing Nrf2 to

translocate to the nucleus and upregulate antioxidant response elements (ARE), such as

Heme Oxygenase-1 (HO-1).
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Caption: Figure 1. Dual mechanism of action: HDAC inhibition via Zinc chelation and

antioxidant defense via Nrf2 activation.

Part 4: Experimental Protocols for Validation
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In Vitro HDAC Inhibition Assay
To verify the inhibitory potential of 2-(allylthio)propanoic acid compared to Butyrate or

Trichostatin A (TSA).

Cell Line: HCT116 (Colon Cancer) or HeLa cells.

Treatment: Incubate cells with graded concentrations (10 µM – 5 mM) of 2-
(allylthio)propanoic acid for 24 hours.

Lysis: Harvest cells and lyse using RIPA buffer containing protease inhibitors.

Western Blot:

Primary Antibody: Anti-Acetyl-Histone H3 (Lys9/Lys14).

Loading Control: Anti-GAPDH or Anti-Total H3.

Readout: Increased band intensity of Acetyl-H3 indicates effective HDAC inhibition.

Antioxidant Capacity (DPPH Assay)
A cell-free assay to quantify direct radical scavenging.

Reagent: 0.1 mM DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

Procedure: Mix 100 µL of compound solution (various concentrations) with 100 µL DPPH

solution in a 96-well plate.

Incubation: 30 minutes in the dark at room temperature.

Measurement: Absorbance at 517 nm.

Calculation: % Inhibition =

.

Part 5: Safety & Handling (SDS Summary)
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Hazard Classification:

Skin Irritation (Category 2): Causes skin irritation.

Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Handling Precautions:

Odor Control: This compound has a pervasive sulfur smell. All transfers must occur in a

functioning fume hood. Glassware should be treated with bleach (sodium hypochlorite)

solution immediately after use to oxidize residual thiols and neutralize odor.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Storage: Store at 4°C. Hygroscopic—keep container tightly closed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11212275/
https://www.benchchem.com/product/b1280510/docs?utm_src=pdf-body#2-allylthio-propanoic-acid-technical-guide-for-research-development
https://theclinivex.com/5-aminospiro-1-3-dioxolane-2-3-indol-2-1-h-one.html
https://www.benchchem.com/product/b1280510?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Antiproliferative effects of S-allylmercaptocysteine on colon cancer cells when tested alone
or in combination with sulindac sulfide - PubMed [pubmed.ncbi.nlm.nih.gov]

2. theclinivex.com [theclinivex.com]

To cite this document: BenchChem. [2-(Allylthio)propanoic Acid: Technical Guide for
Research & Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280510/docs#2-allylthio-propanoic-acid-technical-
guide-for-research-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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